Cas no 1220027-39-3 (N-(3-Azetidinyl)cyclopentanecarboxamide)

N-(3-Azetidinyl)cyclopentanecarboxamide structure
1220027-39-3 structure
Product Name:N-(3-Azetidinyl)cyclopentanecarboxamide
CAS No:1220027-39-3
MF:C9H16N2O
MW:168.236142158508
CID:4687934
Update Time:2023-08-15

N-(3-Azetidinyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(azetidin-3-yl)cyclopentanecarboxamide
    • N-(3-AZETIDINYL)CYCLOPENTANECARBOXAMIDE
    • N-(3-Azetidinyl)cyclopentanecarboxamide
    • Inchi: 1S/C9H16N2O/c12-9(7-3-1-2-4-7)11-8-5-10-6-8/h7-8,10H,1-6H2,(H,11,12)
    • InChI Key: JPIMUWDMSWOUIY-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1)NC1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Topological Polar Surface Area: 41.1

N-(3-Azetidinyl)cyclopentanecarboxamide Pricemore >>

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